Cas no 19781-29-4 (3-Ethyl-4-octanone)
3-Ethyl-4-octanone structure
Product Name:3-Ethyl-4-octanone
CAS No:19781-29-4
MF:C10H20O
MW:156.265203475952
MDL:MFCD00048806
CID:88121
PubChem ID:140602
Update Time:2025-04-18
3-Ethyl-4-octanone Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-4-octanone
- 3-ethyloctan-4-one
- 3-Aethyl-octan-4-on
- 3-ethyl-octan-4-one
- 4-Octanone,3-ethyl
- SCHEMBL11575753
- FT-0692155
- AS-57401
- MFCD00048806
- AKOS037645127
- DTXSID60173486
- 3-Ethyl-4-octanone, AldrichCPR
- 4-Octanone, 3-ethyl-
- 19781-29-4
- XIQNUWMKJWNUCQ-UHFFFAOYSA-N
-
- MDL： MFCD00048806
- Inchi： 1S/C10H20O/c1-4-7-8-10(11)9(5-2)6-3/h9H,4-8H2,1-3H3
- InChI Key： XIQNUWMKJWNUCQ-UHFFFAOYSA-N
- SMILES： O=C(CCCC)C(CC)CC
Computed Properties
- Exact Mass: 156.15100
- Monoisotopic Mass: 156.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0.8±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 199.3±8.0 °C at 760 mmHg
- Flash Point: 69.9±7.5 °C
- Refractive Index: 1.42
- PSA: 17.07000
- LogP: 3.18190
- Solubility: Not determined
- Vapor Pressure: 0.3±0.4 mmHg at 25°C
3-Ethyl-4-octanone Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Ethyl-4-octanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-OO347-1g |
3-Ethyl-4-octanone |
19781-29-4 | 98% | 1g |
￥415.0 | 2022-02-28 | |
| eNovation Chemicals LLC | D763988-5g |
4-Octanone, 3-ethyl- |
19781-29-4 | 98% | 5g |
$270 | 2023-09-02 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20175-5g |
3-Ethyl-4-octanone, 98% |
19781-29-4 | 98% | 5g |
￥1080.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20175-25g |
3-Ethyl-4-octanone, 98% |
19781-29-4 | 98% | 25g |
￥4255.00 | 2023-02-25 |
3-Ethyl-4-octanone Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
19781-29-4 (3-Ethyl-4-octanone) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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